Cas no 906095-67-8 (Methyl 2-Amino-5-fluoro-3-iodobenzoate)

• Product Name: Methyl 2-Amino-5-fluoro-3-iodobenzoate
• CAS No: 906095-67-8
• MF: C₈H₇FINO₂
• MW: 295.049557924271
• MDL: MFCD19982455
• CID: 1952040
• PubChem ID: 53621894
• Update Time: 2025-04-21

Methyl 2-Amino-5-fluoro-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-fluoro-3-iodo-, methyl ester
• 2-Amino-5-fluoro-3-iodo-benzoic acid methyl ester
• SB82600
• EN300-82909
• methyl 2-amino-5-fluoro-3-iodobenzoate
• AKOS027427665
• methyl2-amino-5-fluoro-3-iodobenzoate
• SCHEMBL1527688
• PSLBISKIVWTSMQ-UHFFFAOYSA-N
• 906095-67-8
• CS-0262498
• G49815
• Z1238545222
• Methyl 2-Amino-5-fluoro-3-iodobenzoate

• MDL： MFCD19982455
• Inchi： 1S/C8H7FINO2/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3H,11H2,1H3
• InChI Key： PSLBISKIVWTSMQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)OC)=C1N)F

Computed Properties

• Exact Mass: 294.95055Da
• Monoisotopic Mass: 294.95055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų